Cas no 80-53-5 (p-menthane-1,8-diol)

• Product name: p-menthane-1,8-diol
• CAS No: 80-53-5
• MF: C₁₀H₂₀O₂
• MW: 172.2646
• CID: 861763

p-menthane-1,8-diol Chemical and Physical Properties

Names and Identifiers

• p-menthane-1,8-diol
• 1,8-Terpin
• TERPIN HYDRATE,PURIFIED
• TERPIN, HYDRATE USP STANDARD
• 1,4-Terpin
• 1,8-Terpenediol
• 4-(2-Hydroxypropan-2-yl)-1-methylcyclohexanol

• Inchi： InChI=1S/C10H20O2/c1-9(2,11)8-4-6-10(3,12)7-5-8/h8,11-12H,4-7H2,1-3H3
• InChI Key： RBNWAMSGVWEHFP-UHFFFAOYSA-N
• SMILES： CC(C)(C1CCC(C)(CC1)O)O

Computed Properties

• Exact Mass: 172.14633
• Monoisotopic Mass: 172.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.018±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 158 ºC
• Boiling Point: 265.0±8.0 ºC (760 Torr),
• Flash Point: 119.0±13.0 ºC,
• Refractive Index: 1.49
• Solubility: Slightly soluble (8.8 g/l) (25 º C),
• PSA: 40.46000
• LogP: 1.69850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids